Cas no 2171850-43-2 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid
• CAS No: 2171850-43-2
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5756822
• PubChem ID: 165559124
• Update Time: 2025-06-08

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1474367
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]oxy}acetic acid
• 2171850-43-2
• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid

• Inchi： 1S/C23H26N2O6/c1-15(11-12-21(26)25(2)31-14-22(27)28)24-23(29)30-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,24,29)(H,27,28)
• InChI Key： XMBMNDADYLMILZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(N(C)OCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic Acid (CAS No. 2171850-43-2)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid (CAS No. 2171850-43-2) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, is characterized by its ability to form stable amide bonds, making it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc group is widely used in peptide synthesis as a protecting group for the amino functionality. It is particularly useful because it can be selectively removed under mild conditions, such as treatment with piperidine in dimethylformamide (DMF), without affecting other functional groups in the molecule. This property makes 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid an essential building block in the development of complex peptides and peptidomimetics.

Recent advancements in the field have highlighted the importance of this compound in various research areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of Fmoc derivatives in the synthesis of cyclic peptides with enhanced biological activity. The researchers found that the Fmoc group facilitated the formation of stable cyclic structures, which exhibited improved pharmacokinetic properties and reduced susceptibility to proteolytic degradation.

In another study, scientists at the University of California, San Francisco, utilized 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid to develop novel inhibitors of protein-protein interactions (PPIs). The compound's ability to form precise and stable amide bonds was crucial in designing molecules that could effectively disrupt specific PPIs involved in various diseases, including cancer and neurodegenerative disorders.

The physical and chemical properties of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid are also noteworthy. It is a white crystalline solid with a molecular weight of approximately 437.5 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and DMF, making it easy to handle and incorporate into various synthetic protocols. Its stability under standard laboratory conditions further enhances its utility as a reagent in chemical synthesis.

From a safety perspective, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling.

In conclusion, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidooxy}acetic acid (CAS No. 2171850-43-2) is a versatile and valuable compound with significant applications in chemical biology and medicinal chemistry. Its unique structural features and properties make it an indispensable tool for researchers working on peptide synthesis, protein-protein interaction inhibitors, and other advanced biochemical applications. As research continues to advance, this compound is likely to play an increasingly important role in the development of new therapeutic agents and biotechnological innovations.